Cas no 2454-37-7 (1-(3-aminophenyl)ethan-1-ol)

• Product Name: 1-(3-aminophenyl)ethan-1-ol
• CAS No: 2454-37-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00007798
• CID: 84339
• PubChem ID: 222461
• Update Time: 2025-04-18

1-(3-aminophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenyl)ethanol
• 3-Amino-alpha-methylbenzyl alcohol~3-Aminophenyl methyl carbinol~3-(alpha-Hydroxyethyl)aniline
• 1-(3-Aminophenyl)ethan-1-ol
• 3-(1-Hydroxyethyl)aniline
• M-AMINOPHENYLMETHYLCARBINOL
• (3-Aminophenyl)-1-ethanol
• (m-Aminophenyl)methyl carbinol
• (RS)-3-(1-hydroxyethyl)aniline
• m-(1-Hydroxyethyl)aniline
• 3-Amino-α-methylbenzyl Alcohol
• 1-(3-Aminophenyl)ethyl Alcohol
• m-Amino-alpha-methylbenzyl alcohol
• 3-Amino-alpha-methylbenzyl alcohol
• Benzyl alcohol, m-amino-alpha-methyl-
• Benzenemethanol, 3-amino-alpha-methyl-
• Benzyl alcohol, m-amino-.alpha.-methyl-
• Benzenemethanol, 3-amino-.alpha.-methyl-
• QPKNDHZQPGMLCJ-UHFFFAOYSA-N
• 3-(.alpha.-Hydroxyethyl)
• DTXSID901031386
• (1S)-1-(3-Aminophenyl)ethan-1-ol
• MFCD00007798
• 3-(.alpha.-Hydroxyethyl)-aniline
• 3-Amino-.alpha.-methylbenzyl alcohol
• EN300-203214
• WLN: ZR CYQ1
• BIA93972
• NSC62018
• NS00046090
• 2454-37-7
• SB83849
• 4-13-00-01800 (Beilstein Handbook Reference)
• m-(.alpha.-Hydroxyethyl)aniline
• F0001-0833
• NSC 8392
• NSC-8392
• NSC8392
• AS-49949
• NSC 62018
• EINECS 219-525-3
• 3-Aminophenyl methyl carbinol
• FT-0605604
• J-015561
• O10269
• SCHEMBL297422
• 3-(1-hydroxyethyl)-aniline
• AKOS003383367
• SY021423
• AKOS016842787
• [3-(1-Hydroxyethyl)phenyl]amine
• BIA93971
• Benzenemethanol,3-amino-a-methyl-
• BRN 2802415
• NSC-62018
• m-Amino-.alpha.-methylbenzyl alcohol
• STK340143
• DB-046479
• 1-(3-aminophenyl)ethan-1-ol

• MDL： MFCD00007798
• Inchi： 1S/C8H11NO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,9H2,1H3
• InChI Key： QPKNDHZQPGMLCJ-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C=1)N
• BRN： 2802415

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: White or light brown crystals
• Density: 1.0630 (rough estimate)
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 169°C/15mmHg(lit.)
• Flash Point: 157℃(314℉)(lit.)
• Refractive Index: 1.5470 (estimate)
• PSA: 46.25000
• LogP: 1.90330
• Solubility: Insoluble

1-(3-aminophenyl)ethan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303+H313-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DN5600000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines